N-(2,5-dimethoxyphenyl)-2-{[4-(piperidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(4-piperidin-1-ylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H24N4O3S/c1-25-14-6-7-16(26-2)15(12-14)21-18(24)13-27-19-20-9-8-17(22-19)23-10-4-3-5-11-23/h6-9,12H,3-5,10-11,13H2,1-2H3,(H,21,24)
• InChI Key: DXPMZEQCJFHJHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=CC(=N2)N3CCCCC3
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-{[4-(piperidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide (hereafter referred to as “compound X”) is a synthetic molecule of increasing interest in the scientific research community. Compound X has been studied for its potential applications in drug discovery, as a potential therapeutic agent, and as a tool for studying biochemical and physiological processes.

Scientific Research Applications

Compound X has been studied for its potential applications in drug discovery, as a potential therapeutic agent, and as a tool for studying biochemical and physiological processes. Compound X has been used in a variety of in vitro and in vivo studies to study the effects of its mechanism of action on various physiological processes. Additionally, Compound X has been studied for its potential to act as an inhibitor of certain enzymes, such as protein kinases, and for its potential to act as a modulator of certain receptors, such as the serotonin receptor.

Mechanism of Action

The exact mechanism of action of Compound X is still under investigation. However, it is believed that Compound X acts as an inhibitor of certain enzymes, such as protein kinases, and as a modulator of certain receptors, such as the serotonin receptor. Additionally, Compound X has been shown to interact with certain cellular components, such as G-proteins, to modulate their activity.
Biochemical and Physiological Effects
Compound X has been studied for its potential to modulate various biochemical and physiological processes. Studies have shown that Compound X has the potential to modulate the activity of certain enzymes, such as protein kinases, and to modulate the activity of certain receptors, such as the serotonin receptor. Additionally, Compound X has been shown to interact with certain cellular components, such as G-proteins, to modulate their activity.

Advantages and Limitations for Lab Experiments

The advantages of using Compound X in laboratory experiments include its ability to modulate the activity of certain enzymes, its ability to modulate the activity of certain receptors, and its ability to interact with certain cellular components. Additionally, Compound X is relatively easy to synthesize and is relatively inexpensive. The main limitation of using Compound X in laboratory experiments is that its exact mechanism of action is still under investigation.

Future Directions

The potential future directions for Compound X research include further investigation into its mechanism of action, its potential therapeutic applications, and its potential to act as an inhibitor of certain enzymes, such as protein kinases. Additionally, further research is needed to explore the potential of Compound X to interact with certain cellular components, such as G-proteins, to modulate their activity. Finally, further research is needed to explore the potential of Compound X to act as a modulator of certain receptors, such as the serotonin receptor.

Synthesis Methods

Compound X can be synthesized using a multi-step process. The first step involves the reaction of 2,5-dimethoxybenzaldehyde and 2-{[4-(piperidin-1-yl)pyrimidin-2-yl]sulfanyl}ethanamine in the presence of a base, such as sodium carbonate, to form the desired product. The reaction is carried out in an organic solvent, such as dichloromethane, at a temperature of approximately 0°C. The reaction is then quenched with water and the resulting solution is then extracted with ethyl acetate. The organic layer is then washed with aqueous sodium bicarbonate and the product is recovered from the organic layer by evaporation.